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Compound of Interest

Compound Name: 3-Pyridinecarboxaldehyde

Cat. No.: B140518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, critical safety and logistical information for the handling and

disposal of 3-Pyridinecarboxaldehyde. Adherence to these procedures is essential for

ensuring laboratory safety and operational integrity.

I. Chemical Hazard and Exposure Summary
3-Pyridinecarboxaldehyde is a flammable liquid and vapor that poses several health risks. It

is harmful if swallowed, causes skin irritation, and can lead to serious eye damage.[1][2]

Additionally, it may cause respiratory irritation and an allergic skin reaction.[2] Inhalation of

vapors can lead to drowsiness and dizziness.[1]
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Hazard Classification Description

Physical Hazards

Flammable liquid and vapor.[1][2] Vapors may

form explosive mixtures with air and can travel

to an ignition source and flash back.[3]

Health Hazards

Harmful if swallowed.[1][2] Causes severe eye

irritation and potential for serious damage.[1][2]

Causes skin irritation and may cause an allergic

skin reaction.[2] May cause respiratory irritation.

[1][2]

Environmental Hazards
Harmful to aquatic life with long-lasting effects.

[2]

II. Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 3-
Pyridinecarboxaldehyde.
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles conforming to EN166

(EU) or OSHA 29 CFR

1910.133.[3][4]

To prevent eye contact which

can cause serious damage.[1]

[2]

Hand Protection

Wear chemical protective

gloves (e.g., PVC). For

prolonged contact, a glove with

a protection class of 5 or

higher (breakthrough time >

240 minutes) is recommended.

For brief contact, a class 3 or

higher (> 60 minutes) is

suitable.[1]

To prevent skin contact,

irritation, and potential

sensitization.[1][2]

Skin and Body Protection

Wear appropriate protective

clothing, such as a lab coat or

overalls, and an apron (e.g.,

PVC).[1][3] For larger scale

operations, non-static clothing

and non-sparking safety

footwear are recommended.[1]

To prevent skin exposure and

contamination of personal

clothing.[1][3]

Respiratory Protection

Use only in a well-ventilated

area.[3] If exposure limits may

be exceeded or irritation is

experienced, a NIOSH/MSHA

or European Standard EN 149

approved respirator with a

Type A filter is required.[1][3]

To prevent inhalation of vapors

which can cause respiratory

irritation, dizziness, and other

central nervous system effects.

[1]

III. Step-by-Step Handling and Storage Procedures
A. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]
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Ensure safety showers and eyewash stations are readily accessible.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][4]

B. Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves

for any signs of degradation.

Dispensing: Ground and bond containers when transferring the material to prevent static

discharge.[2][3] Use only non-sparking tools.[2][4]

Avoid Contact: Avoid all personal contact, including inhalation of vapors.[1] Do not allow the

chemical to come into contact with eyes, skin, or clothing.[3][4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3]

Contaminated clothing should be removed and washed before reuse.[2]

C. Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[3]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][3]

The substance is air and light sensitive; consider storing under an inert gas like nitrogen.[1]

[5]

Store in an approved flammable liquid storage area.[1]

IV. Emergency and Disposal Plans
A. Spill Response:

Minor Spills:

Remove all ignition sources.[1][3]

Ventilate the area.
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Absorb the spill with an inert material (e.g., dry sand or earth) and place it into a suitable,

labeled chemical waste container.[3]

Major Spills:

Evacuate the area immediately and move upwind.[1]

Alert emergency responders, providing the location and nature of the hazard.[1]

Only personnel with appropriate training and PPE should attempt to control the spill.

B. First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation or a rash occurs.[3][4]

Inhalation

Remove the individual from the contaminated

area to fresh air. If breathing is difficult, provide

oxygen. If not breathing, give artificial

respiration. Seek medical attention.[3]

Ingestion

Do not induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

C. Disposal Plan:

3-Pyridinecarboxaldehyde and its container must be disposed of as hazardous waste.[1]
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All waste disposal must be conducted in accordance with local, state, and federal

regulations.[1]

Do not allow the chemical or wash water from cleaning equipment to enter drains.[1]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.
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Caption: A flowchart outlining the key procedural steps for the safe handling of 3-
Pyridinecarboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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